Recent advances in the chemistry of Group 4 metal complexes incorporating [OSSO]-type bis(phenolato) ligands as post-metallocene catalysts
Polymer Chemistry Pub Date: 2011-03-16 DOI: 10.1039/C1PY00058F
Abstract
Several recent efforts concerning post-metallocene Group 4 metal complexes incorporating mixed donor [OSSO]-type tetradentate bis(phenolato)
![Graphical abstract: Recent advances in the chemistry of Group 4 metal complexes incorporating [OSSO]-type bis(phenolato) ligands as post-metallocene catalysts](http://scimg.chem960.com/usr/1/C1PY00058F.jpg)
Recommended Literature
- [1] Privileged structures: synthesis and structural investigations on tricyclic sulfonamides†
- [2] Corannulene-based donor–acceptor-type conjugated polymers with electrochromic properties†
- [3] Infra-red absorption spectrum and structure of trioxane
- [4] One-step thermal polymerization synthesis of nitrogen-rich g-C3N4 nanosheets enhances photocatalytic redox activity†
- [5] Reverse thioether ligation route to multimeric peptide antigens†
- [6] Nitrogen-doped carbon coated Li3V2(PO4)3 derived from a facile in situ fabrication strategy with ultrahigh-rate stable performance for lithium-ion storage†
- [7] Unique [core+two] structure and optical property of a dodeca-ligated undecagold cluster: critical contribution of the exo gold atoms to the electronic structure†
- [8] Lanthanide luminescent mesomorphic complexes with macrocycles derived from diaza-18-crown-6†‡
- [9] Back cover
- [10] Decomposition mechanisms of trinitroalkyl compounds: a theoretical study from aliphatic to aromatic nitro compounds†
![Polymer Chemistry](https://scimg.chem960.com/usr/1/PY013006.jpg)